Cas no 2813-69-6 (3-methyl-2-methylidenebutanenitrile)

3-methyl-2-methylidenebutanenitrile structure

2813-69-6 structure

Product Name:3-methyl-2-methylidenebutanenitrile

CAS No:2813-69-6

MF:C₆H₉N

MW:95.1423614025116

MDL:MFCD31664974

CID:2656239

PubChem ID:543044

Update Time:2025-04-21

3-methyl-2-methylidenebutanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-methyl-2-methylidenebutanenitrile
- 3-Methyl-2-methylenebutanenitrile
- 961-854-6
- Butanenitrile, 3-methyl-2-methylene-
- 2-Isopropylacrylonitrile #
- DTXSID20337481
- 2813-69-6
- .alpha.-Isopropylacrylonitrile
- 3-Methyl-2-methylenebutyronitrile
- 3-methyl-2-methylene-butanenitrile
- CCMZKOAOMQSOQA-UHFFFAOYSA-N
- EN300-256758
- MDL： MFCD31664974
- Inchi： 1S/C6H9N/c1-5(2)6(3)4-7/h5H,3H2,1-2H3
- InChI Key： CCMZKOAOMQSOQA-UHFFFAOYSA-N
- SMILES： N#CC(=C)C(C)C

Computed Properties

Exact Mass: 95.073499291g/mol
Monoisotopic Mass: 95.073499291g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 113
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 23.8Å²

3-methyl-2-methylidenebutanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-256758-0.05g	3-methyl-2-methylidenebutanenitrile	2813-69-6	95%	0.05g	$94.0	2024-06-19
Enamine	EN300-256758-0.1g	3-methyl-2-methylidenebutanenitrile	2813-69-6	95%	0.1g	$140.0	2024-06-19
Enamine	EN300-256758-0.25g	3-methyl-2-methylidenebutanenitrile	2813-69-6	95%	0.25g	$200.0	2024-06-19
Enamine	EN300-256758-0.5g	3-methyl-2-methylidenebutanenitrile	2813-69-6	95%	0.5g	$374.0	2024-06-19
Enamine	EN300-256758-1.0g	3-methyl-2-methylidenebutanenitrile	2813-69-6	95%	1.0g	$499.0	2024-06-19
Enamine	EN300-256758-2.5g	3-methyl-2-methylidenebutanenitrile	2813-69-6	95%	2.5g	$978.0	2024-06-19
Enamine	EN300-256758-5.0g	3-methyl-2-methylidenebutanenitrile	2813-69-6	95%	5.0g	$1448.0	2024-06-19
Enamine	EN300-256758-10.0g	3-methyl-2-methylidenebutanenitrile	2813-69-6	95%	10.0g	$2146.0	2024-06-19
Enamine	EN300-256758-1g	3-methyl-2-methylidenebutanenitrile	2813-69-6	95%	1g	$499.0	2023-09-14
Enamine	EN300-256758-5g	3-methyl-2-methylidenebutanenitrile	2813-69-6	95%	5g	$1448.0	2023-09-14

3-methyl-2-methylidenebutanenitrile Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

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